Cas no 1104599-69-0 (MK-4256)

• Product Name: MK-4256
• CAS No: 1104599-69-0
• MF: C₂₇H₂₃FN₈O
• MW: 494.522927522659
• CID: 3017599
• PubChem ID: 56927659
• Update Time: 2024-11-04

MK-4256 Chemical and Physical Properties

Names and Identifiers

• MK-4256
• CHEMBL2204935
• BDBM50400517
• GTPL10114
• AKOS040742152
• DA-65505
• G14258
• 3-((1R,3R)-3-(5-(4-fluorophenyl)-1H-imidazol-2-yl)-1-(1-methyl-1H-pyrazol-4-yl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)-5-methyl-1,2,4-oxadiazole
• 3-((1R,3R)-3-(5-(4-fluorophenyl)-1H-imidazol-2-yl)-1-(1-methylpyrazol-4-yl)-2,3,4,9-tetrahydropyrido(3,4-b)indol-1-yl)-5-methyl-1,2,4-oxadiazole
• 1104599-69-0
• MK 4256
• HY-13466
• MK4256
• CS-7919
• (1R,3R)-3-[5-(4-Fluorophenyl)-1H-imidazol-2-yl]-2,3,4,9-tetrahydro-1-(5-methyl-1,2,4-oxadiazol-3-yl)-1-(1-methyl-1H-pyrazol-4-yl)-1H-pyrido[3,4-b]indole
• 3-[(1R,3R)-3-[5-(4-fluorophenyl)-1H-imidazol-2-yl]-1-(1-methylpyrazol-4-yl)-2,3,4,9-tetrahydropyrido[3,4-b]indol-1-yl]-5-methyl-1,2,4-oxadiazole
• 3-(3-(4-(4-fluorophenyl)-1H-imidazol-2-yl)-1-(1-methyl-1H-pyrazol-4-yl)-2,3,4,9-tetrahydro-1H-pyrido(3,4-b)indol-1-yl)-5-methyl-1,2,4-oxadiazole
• MS-29180
• GLXC-03611

• Inchi： InChI=1S/C27H23FN8O/c1-15-31-26(35-37-15)27(17-12-30-36(2)14-17)24-20(19-5-3-4-6-21(19)32-24)11-22(34-27)25-29-13-23(33-25)16-7-9-18(28)10-8-16/h3-10,12-14,22,32,34H,11H2,1-2H3,(H,29,33)/t22-,27-/m1/s1
• InChI Key： NTIFDLOQPKMIJK-AJTFRIOCSA-N
• SMILES： CN1N=CC([C@@]2(C3=NOC(C)=N3)N[C@@H](C4=NC=C(C5=CC=C(F)C=C5)N4)CC6=C2NC7=C6C=CC=C7)=C1

Computed Properties

• Exact Mass: 494.19788555g/mol
• Monoisotopic Mass: 494.19788555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

MK-4256 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids